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Compound of Interest

Compound Name: Iridium(III) chloride trihydrate

Cat. No.: B088871 Get Quote

For immediate reference, in case of a spill or exposure to Iridium(III) chloride trihydrate,

personnel should promptly flush affected eyes or skin with copious amounts of water for at

least 15 minutes and seek immediate medical attention.[1] Contaminated clothing should be

removed and washed before reuse.[1] In the event of inhalation, the individual should be

moved to fresh air; if breathing is difficult, oxygen should be administered.[1]

This guide provides essential safety and logistical information for the proper disposal of

Iridium(III) chloride trihydrate, a compound frequently used in chemical synthesis.[2]

Adherence to these procedures is critical for ensuring personnel safety and environmental

protection. The toxicological properties of this material have not been fully investigated,

warranting a cautious approach to its handling and disposal.[1]

Essential Safety and Handling Precautions
When managing Iridium(III) chloride trihydrate, it is imperative to use adequate ventilation

and wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.[1] A NIOSH/MSHA-approved respirator should be used if dust

inhalation is a risk.[1] It is crucial to avoid generating dust during handling and to prevent the

substance from coming into contact with skin and eyes.[1] The compound is moisture-sensitive

and should be stored in a cool, dry, well-ventilated area in a tightly sealed container, away from

strong oxidizing agents.[1][3]
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The following table summarizes the key characteristics of Iridium(III) chloride trihydrate
relevant to its safe handling and disposal.

Property Value Source

Molecular Formula Cl₃H₆IrO₃ [4][5]

Molecular Weight 352.62 g/mol [3][4][5]

Appearance Green-black crystalline powder [1][3][4]

Melting Point 763 °C (decomposes) [2][3]

Density 5.3 g/cm³ [2][3][4]

Solubility Soluble in water [2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[4]

Incompatible Materials Strong oxidizing agents [1][3]

Hazardous Decomposition

Products

Hydrogen chloride gas,

irritating and toxic fumes
[1][3]

Disposal Procedures for Iridium(III) Chloride
Trihydrate
Disposal of Iridium(III) chloride trihydrate must comply with all local, state, and federal

regulations for hazardous waste. Do not dispose of this chemical into drains or the

environment.

Protocol for Disposal of Solid Iridium(III) Chloride
Trihydrate
This protocol outlines the steps for preparing solid Iridium(III) chloride trihydrate for disposal.

Materials:
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Personal Protective Equipment (PPE) as specified above

Sealable, labeled hazardous waste container

Chemical fume hood

Scoop or spatula

Procedure:

Preparation: Ensure all necessary PPE is worn correctly. Perform all handling of the solid

material within a chemical fume hood to minimize inhalation risk.

Containment: Carefully transfer the solid Iridium(III) chloride trihydrate into a designated,

sealable hazardous waste container. Avoid creating dust during the transfer.

Labeling: Clearly label the container with "Hazardous Waste," the chemical name

"Iridium(III) chloride trihydrate," and any other information required by your institution's

environmental health and safety (EHS) department.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Arrangement for Pickup: Contact your institution's EHS department or a licensed

professional waste disposal service to arrange for the collection and proper disposal of the

waste.

Protocol for Treatment and Disposal of Aqueous
Iridium(III) Chloride Solutions
For aqueous solutions containing Iridium(III) chloride, a chemical precipitation step can be

employed to convert the soluble iridium into an insoluble salt, facilitating its separation and

disposal. This method is adapted from iridium recovery processes.[6][7]

Materials:

PPE as specified above
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Aqueous solution of Iridium(III) chloride

Ammonium chloride (NH₄Cl)

3% Hydrogen peroxide (H₂O₂) (or other suitable oxidizing agent)

pH meter and pH adjustment solutions (e.g., dilute NaOH or HCl)

Stir plate and stir bar

Beaker

Filtration apparatus (e.g., Büchner funnel, filter paper)

Sealable, labeled hazardous waste containers for solid and liquid waste

Procedure:

Oxidation: In a chemical fume hood, place the beaker with the iridium solution on a stir plate.

While stirring, slowly add a small amount of 3% hydrogen peroxide to oxidize the Iridium(III)

to Iridium(IV). This step is crucial for effective precipitation.[6][7]

Precipitation: Gradually add a solution of ammonium chloride to the iridium solution. This will

precipitate the iridium as ammonium hexachloroiridate(IV) ((NH₄)₂IrCl₆), an insoluble

complex.[6][7]

pH Adjustment: Monitor the pH of the solution and adjust if necessary to optimize

precipitation, as advised by your EHS department.

Separation: Once precipitation is complete, separate the solid precipitate from the liquid by

filtration.

Solid Waste Disposal: Transfer the collected precipitate into a labeled hazardous waste

container for solids.

Liquid Waste Disposal: The remaining liquid (filtrate) may still contain low levels of iridium

and other reagents and should be collected in a separate, labeled hazardous waste

container for liquids.
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Final Disposal: Arrange for the pickup of both solid and liquid hazardous waste through your

institution's EHS department or a licensed waste disposal service.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Iridium(III) chloride trihydrate.
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Caption: Disposal workflow for Iridium(III) chloride trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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